4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine

• IUPAC Name: 4-(2-fluoro-4-nitro-5-pyrrolidin-1-ylphenyl)morpholine
• InChI: InChI=1S/C14H18FN3O3/c15-11-9-14(18(19)20)13(16-3-1-2-4-16)10-12(11)17-5-7-21-8-6-17/h9-10H,1-8H2
• InChI Key: INSIUOQJUOAQHP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=C(C=C2[N+](=O)[O-])F)N3CCOCC3
• Molecular Formula: C14H18FN3O3
• DSSTOX Substance ID: DTXSID70386782
• Molecular Weight: 295.31 g/mol
• CAS RN: 5845-36-3

Description

4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine, also known as FNPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FNPA belongs to the class of morpholine-based compounds that have shown promising results in the treatment of various diseases, including cancer and neurological disorders.

Mechanism of Action

The mechanism of action of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine involves the inhibition of various signaling pathways that are involved in the development and progression of diseases. 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been shown to inhibit the activity of protein kinases, which play a crucial role in cell signaling and proliferation. Additionally, 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been found to modulate the activity of various enzymes and receptors that are involved in the regulation of cellular processes.
Biochemical and Physiological Effects:
4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of oxidative stress and inflammation. 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has also been found to modulate the activity of various enzymes and receptors that are involved in the regulation of cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine for lab experiments is its potent anti-tumor activity, which makes it a promising candidate for cancer research. Additionally, 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been shown to have neuroprotective effects, making it a potential therapeutic agent for neurological disorders. However, one of the limitations of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine, including the investigation of its potential use in combination with other drugs for the treatment of cancer and neurological disorders. Additionally, the development of more efficient synthesis methods for 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine could lead to the production of higher yields of the compound, making it more accessible for research purposes. Further studies are also needed to investigate the long-term safety and efficacy of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine in vivo.

Synthesis Methods

The synthesis of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine involves the reaction of 2-fluoro-4-nitro-5-(1-pyrrolidinyl)aniline and morpholine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain high yields of the desired product. The synthesis of 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been extensively studied, and various modifications have been made to improve the efficiency and purity of the product.

Scientific Research Applications

4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been shown to exhibit potent anti-tumor activity by inducing apoptosis and inhibiting cell proliferation. In Alzheimer's and Parkinson's disease research, 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine has been found to have neuroprotective effects by reducing oxidative stress and inflammation.